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Compound of Interest

Compound Name: Disperse Red 92

Cat. No.: B076472

Supercritical fluid dyeing (SFD) offers a sustainable, water-free alternative to traditional
agueous dyeing methods, which are notable for high water and energy consumption. By
utilizing carbon dioxide (COZ2) above its critical point (31.1 °C and 73.8 bar), this technology
provides an environmentally favorable method for coloring synthetic fibers, particularly
polyester, with disperse dyes. In its supercritical state, CO2 possesses a unique combination of
gas-like viscosity and liquid-like density, enabling it to function as an exceptional solvent and
transport medium for non-polar disperse dyes.[1] This facilitates rapid and uniform penetration
of the dye into the polymer matrix without requiring water or chemical auxiliaries such as
dispersing agents.[1][2] The process results in high-quality dyeing with benefits including
shorter processing times, energy savings due to the absence of a drying step, and the ability to
recycle over 90% of the CO2.[1]

While extensive quantitative data specifically for C.I. Disperse Red 92 is limited in publicly
available literature, research on dyeing wool with a range of disperse dyes, including Red 92,
has demonstrated high color strength (K/S values) and acceptable color fastness.[3] The
principles, parameters, and protocols outlined below are based on established methodologies
for similar azo and anthraquinone-based disperse dyes and are directly applicable for
experimental work with Disperse Red 92.

Quantitative Data Summary

The success of supercritical CO2 (scCO2) dyeing is heavily influenced by process parameters.
The following tables summarize typical operating conditions, the solubility of comparable
disperse dyes, and a comparison of fastness properties with conventional dyeing methods.
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Table 1: Typical Process Parameters for scCO2 Dyeing of Polyester

Parameter Typical Range Unit Notes

Affects dye
solubility and fiber
swelling. Higher
temperatures can
Temperature 80 - 140 °C improve dye
uptake but must be
controlled to
prevent polymer
degradation.[1][4]

Directly influences
CO2 density, which is
a primary driver of dye
Pressure 17 -29 MPa . i
solubility and its
penetration into the

fiber.[1][3]

Significantly shorter
than conventional
) ] ) aqueous dyeing due
Dyeing Time 20-90 minutes i o
to high diffusion rates
in the supercritical

fluid.[1]

The amount of dye

used is calculated
Dye Concentration 1-4 % owf* )

based on the weight

of the fabric.[1]

In dynamic systems,

the flow rate affects
CO2 Flow Rate 20-40 mL/min ) ) o

the dissolution kinetics

of the dye.[1][5]

*owf: on the weight of fabric
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Table 2: Solubility of Various Red Disperse Dyes in Supercritical CO2

The solubility of disperse dyes in scCO2 is a critical factor for achieving successful dyeing and

is dependent on the dye's molecular structure as well as the temperature and pressure

(density) of the CO2.

Dye Name

Temperature (°C)

Pressure (MPa) Solubility (mol/mol)

1.51 x107%-2.63 x

C.l. Disperse Red 19 70-130 14 - 26
10-°[1](6]
] 1.96 x 107° - 19.78 x
C.l. Disperse Red 73 70-130 14 - 26
10-9[1][6]
Solubility of 1.13 x
C.l. Disperse Red 60 120 25 10-4 g/mL has been

measured.[5]

Table 3: Comparative Colorfastness Properties (scCO2 vs. Aqueous Dyeing)

Colorfastness measures a dyed textile's resistance to fading or color transfer. Supercritical

CO2 dyeing generally produces fastness properties that are comparable or superior to

conventional methods.[3]

Fastness Test ISO Standard Typical Rating (Grade 1-5)
Washing Fastness ISO 105-C06 4 - 5[1][3]

Rubbing Fastness (Dry) ISO 105-X12 4 - 5[1][3]

Rubbing Fastness (Wet) ISO 105-X12 3-4[1]

Light Fastness ISO 105-B02 Acceptable to Good[3]

Visualized Mechanism and Workflow

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.mdpi.com/2227-9717/10/10/1960
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.mdpi.com/2227-9717/10/10/1960
https://www.mdpi.com/2227-9717/9/6/977
https://www.researchgate.net/figure/a-Effect-of-dyeing-temperature-b-Effect-of-dyeing-pressure_fig7_281165759
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.researchgate.net/figure/a-Effect-of-dyeing-temperature-b-Effect-of-dyeing-pressure_fig7_281165759
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.researchgate.net/figure/a-Effect-of-dyeing-temperature-b-Effect-of-dyeing-pressure_fig7_281165759
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.researchgate.net/figure/a-Effect-of-dyeing-temperature-b-Effect-of-dyeing-pressure_fig7_281165759
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Disperse Red 92 Supercritical CO2 Dye molecules dissolve Polyester Fiber
(Solid Powder) (High Density, Low Viscosity) in scCO2 (Amorphous & Crystalline Regions)

| )

Transport to »| scCOz2 swells polymer chains,
Fiber Surface T increasing free volume

Dissolved dye diffuses
into amorphous regions

.

Dye trapped in fiber
after depressurization

Click to download full resolution via product page

Mechanism of dye transport and fixation in scCO2 dyeing.
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1. Preparation Phase

Substrate Cleaning
(e.g., Polyester Fabric)

!

Dye & Fabric Loading
(Place dye powder & fabric in vessel)

2. scCOz2 Dyeing Cycle

System Sealing & Purging with CO:z

Pressurization & Heating
(e.g., 25 MPa, 120°C)

Dyeing Phase
(Hold for ~60 min)

Depressurization & Cooling
(CO2 vented, dye precipitates)

Sample Removal

3. Analysis Phase
Y

Reduction Clearing
(Remove surface dye)

!

Performance Evaluation
(K/S, Colorfastness)

Click to download full resolution via product page

General experimental workflow for supercritical CO2 dyeing.
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Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric

Objective: To dye polyester fabric using Disperse Red 92 in a supercritical CO2 medium.
Materials & Equipment:

o Pre-cleaned polyester fabric

o Disperse Red 92 (fine powder)

» High-pressure dyeing vessel (autoclave) with temperature and pressure controls

e High-pressure pump

e CO2 cylinder (purity = 99.5%)

e Heating system (e.g., heating jacket or oil bath)

Procedure:

o Sample Preparation: Cut a sample of pre-cleaned polyester fabric (e.g., 5 grams) and weigh
it accurately.

e Dye Loading: Place the weighed fabric sample and the calculated amount of Disperse Red
92 powder (e.g., 1-2% on the weight of fabric) into the dyeing vessel.

e Sealing and Purging: Seal the vessel securely. Purge the system with low-pressure CO2 gas
for 2-3 minutes to remove any residual air.[1]

e Pressurization: Begin pumping liquid CO2 into the vessel until the target pressure (e.g., 20-
25 MPa) is reached.[1]

e Heating and Dyeing: Start the heating system and bring the vessel to the desired dyeing
temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[1] Once the target
temperature and pressure are stable, maintain these conditions for the dyeing duration (e.qg.,
60 minutes). Agitation or fluid circulation may be used to ensure even dyeing.
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o Cooling and Depressurization: After the dyeing time has elapsed, cool the vessel to below 50
°C.[1] Slowly release the pressure at a controlled rate. The rapid pressure drop causes the
dye to precipitate from the CO2, which can be captured for recycling.

o Sample Removal: Once the vessel is fully depressurized, open it and remove the dyed fabric
sample.

Protocol 2: Post-Dyeing Reduction Clearing

Objective: To remove any dye particles adhering to the surface of the dyed fabric, which can
negatively impact rubbing fastness.

Materials:

Dyed polyester sample

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Beaker and heating stirrer

Deionized water

Procedure:

e Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in
deionized water.[1][7]

e Immerse the dyed fabric sample in the solution and heat to 60-70 °C for 15-20 minutes with
gentle stirring.

* Remove the fabric and rinse it thoroughly with warm and then cold deionized water until the
rinsing water is clear.[1]

» Allow the fabric to air dry completely.

Protocol 3: Evaluation of Dyeing Performance
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Objective: To quantify the dyeing result through color strength measurement and to assess the
durability of the color.

Methods:

e Color Strength (K/S Value): Use a reflectance spectrophotometer to measure the spectral
reflectance of the dyed fabric at its wavelength of maximum absorption (Amax). The Kubelka-
Munk equation is used to calculate the K/S value, which is proportional to the concentration
of dye in the fiber:

o KIS=(1-R)}?/2R

o Where R is the decimal fraction of the reflectance of the sample. Higher K/S values
indicate a greater color yield on the fabric.[1]

o Colorfastness to Washing (ISO 105-C06): Stitch the dyed specimen between two specified
adjacent fabrics (e.g., cotton and wool).[1] Wash the composite specimen in a standardized
soap solution under specified conditions of time and temperature. Evaluate the change in
color of the specimen and the degree of staining on the adjacent fabrics using standard grey
scales.

o Colorfastness to Rubbing (ISO 105-X12): Rub the dyed specimen with a dry and a wet
cotton cloth under specified pressure.[1] Evaluate the degree of color transfer to the cotton
cloths using the standard grey scale for staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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